Cas no 116092-13-8 (4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methoxy-)

• Product Name: 4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methoxy-
• CAS No: 116092-13-8
• MF: C₅H₆FN₃O₂
• MW: 159.118443965912
• CID: 131080
• PubChem ID: 136935015
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methoxy-
• 4(1H)-Pyrimidinone,6-amino-5-fluoro-2-methoxy-(9CI)
• 6-amino-5-fluoro-2-methoxypyrimidin-4(1H)-one
• 116092-13-8

• Inchi： 1S/C5H6FN3O2/c1-11-5-8-3(7)2(6)4(10)9-5/h1H3,(H3,7,8,9,10)
• InChI Key： OKEFHFCTWHNSFT-UHFFFAOYSA-N
• SMILES： FC1C(NC(=NC=1N)OC)=O

Computed Properties

• Exact Mass: 158.03665
• Monoisotopic Mass: 159.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 78.1